2',3'-O-(2,4,6-Trinitrophenyl) adenosine 5'-triphosphate monolithium trisodium salt

• IUPAC Name: [[[(3aR,4R,6R,6aR)-4-(6-aminopurin-9-yl)-3'-dioxidoazaniumylidene-1',5'-dinitrospiro[3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-2,6'-cyclohexa-1,4-diene]-6-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate;triethylazanium
• InChI: InChI=1S/C16H16N8O19P3.4C6H15N/c17-13-10-14(19-4-18-13)21(5-20-10)15-12-11(7(39-15)3-38-45(34,35)43-46(36,37)42-44(31,32)33)40-16(41-12)8(23(27)28)1-6(22(25)26)2-9(16)24(29)30;4*1-4-7(5-2)6-3/h1-2,4-5,7,11-12,15H,3H2,(H6-,17,18,19,25,26,31,32,33,34,35,36,37);4*4-6H2,1-3H3/q-1;;;;/p+1/t7-,11-,12-,15-;;;;/m1..../s1
• InChI Key: XTSNRUFLZVGKOU-NRBYJGOSSA-O
• Canonical SMILES: CC[NH+](CC)CC.CC[NH+](CC)CC.CC[NH+](CC)CC.CC[NH+](CC)CC.C1=C(C2(C(=CC1=[N+]([O-])[O-])[N+](=O)[O-])OC3C(OC(C3O2)N4C=NC5=C(N=CN=C54)N)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])[N+](=O)[O-]
• Isomeric SMILES: CC[NH+](CC)CC.CC[NH+](CC)CC.CC[NH+](CC)CC.CC[NH+](CC)CC.C1=C(C2(C(=CC1=[N+]([O-])[O-])[N+](=O)[O-])O[C@@H]3[C@H](O[C@H]([C@@H]3O2)N4C=NC5=C(N=CN=C54)N)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])[N+](=O)[O-]
• Molecular Formula: C40H77N12O19P3
• Molecular Weight: 1123.0 g/mol

Description

2',3'-O-(2,4,6-Trinitrophenyl) adenosine 5'-triphosphate monolithium trisodium salt is a useful research compound. Its molecular formula is C40H77N12O19P3 and its molecular weight is 1123.0 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Enhancement of Mass Spectrometry Analysis : N3ph-ATP, among other polyphosphonated salts, showed improved signal intensities in electrospray mass spectrometry after diethylamine treatment, indicating its utility in enhancing analytical techniques (Ballantine, Games, & Slater, 1997).

• Fluorescence Properties in Biological Studies : The fluorescence properties of N3ph-ATP are influenced by solvent polarity and are used to study binding to proteins like heavy meromyosin ATPase. This suggests its application in probing protein interactions and hydrophobic areas on enzymes (Hiratsuka, 1976).

• Metal-ATP Complex Synthesis and Analysis : N3ph-ATP is used in the synthesis and structural analysis of various metal-ATP complexes, which has implications in bioinorganic chemistry and the understanding of metal ion interactions with biological molecules (Tajmir-Riahi, Bertrand, & Theophanides, 1986).

• Purinergic Mechanisms in Sensory Transduction : Studies have shown that compounds like N3ph-ATP contribute to understanding purinergic signaling in sensory transduction, particularly in the colorectum. This has implications in pain research and sensory biology (Wynn, Rong, Xiang, & Burnstock, 2003).

• Drug Delivery and Sensing Applications : N3ph-ATP has been studied for its potential in fluorescence sensing and as a part of drug delivery systems. This shows its versatility in pharmacological applications and in the development of novel diagnostic tools (Zhang & Li, 2017).

• Study of Enzyme Kinetics and Binding Sites : N3ph-ATP is utilized as a probe in studying enzyme kinetics, specifically in the binding and phosphorylation process in enzymes like heavy meromyosin ATPase. This contributes to our understanding of enzymatic processes at a molecular level (Hiratsuka & Uchida, 1973).